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Compound of Interest

Compound Name: EPZ020411 hydrochloride

Cat. No.: B10752254 Get Quote

Application Note & Protocol

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation, storage, and handling of stock solutions of

EPZ020411 hydrochloride. EPZ020411 hydrochloride is a potent and selective inhibitor of

Protein Arginine Methyltransferase 6 (PRMT6), a key enzyme in epigenetic regulation and a

potential therapeutic target in oncology.[1][2][3] Adherence to proper preparation protocols is

crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Biological Properties
A summary of the key quantitative data for EPZ020411 hydrochloride is presented in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₂₅H₃₉ClN₄O₃ [1]

Molecular Weight 479.06 g/mol [1]

CAS Number 2070015-25-5 [1]

Appearance Off-white to light yellow solid [4]

Target PRMT6 [1]

IC₅₀ 10 nM for PRMT6 [1][2]

Pathway Epigenetics; Apoptosis [1]

Solubility Data
The solubility of EPZ020411 hydrochloride in various solvents is critical for the preparation of

stock solutions for both in vitro and in vivo studies.

Solvent Solubility Notes Reference

DMSO
≥ 45.0 mg/mL (93.9

mM)

Sonication is

recommended.[5] Use

of newly opened,

hygroscopic DMSO is

important for optimal

solubility.[4][6]

[5]

Water 20 mg/mL (41.75 mM)

Requires sonication,

warming, and heating

to 60°C.[1][4]

[1][4]

0.1 M HCl
50 mg/mL (104.37

mM)

Requires sonication,

warming, adjustment

of pH to 2 with HCl,

and heating to 60°C.

[1][4]

[1][4]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of EPZ020411
hydrochloride in DMSO, a common solvent for in vitro experiments.

Materials:

EPZ020411 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of EPZ020411 hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of EPZ020411 hydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.79 mg of the compound (Molecular Weight = 479.06 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For a 10 mM solution, if you weighed 4.79 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If

necessary, use a sonicator to aid dissolution.[5]
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Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[6] It is recommended to store the solution under

nitrogen to maintain stability.[1][6] Avoid repeated freeze-thaw cycles by aliquoting the stock

solution into smaller, single-use volumes.
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Workflow for Preparing EPZ020411 Hydrochloride Stock Solution
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Caption: Workflow for preparing EPZ020411 hydrochloride stock solution.
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Signaling Pathway
EPZ020411 hydrochloride is a selective inhibitor of PRMT6.[1][2] PRMT6 is a type I protein

arginine methyltransferase that asymmetrically dimethylates arginine residues on histone and

non-histone proteins. A primary target of PRMT6 is the arginine 2 residue of histone H3

(H3R2).[3] Methylation of H3R2 by PRMT6 is generally associated with transcriptional

repression. By inhibiting PRMT6, EPZ020411 prevents this methylation event, leading to

changes in gene expression that can induce apoptosis in cancer cells.[1][3]
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Mechanism of Action of EPZ020411 Hydrochloride
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Caption: Simplified signaling pathway of PRMT6 and its inhibition by EPZ020411.
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Stability and Storage Summary
Proper storage is essential to maintain the integrity and activity of EPZ020411 hydrochloride.

Form
Storage
Temperature

Duration Notes Reference

Solid Powder -20°C Up to 3 years

Store under a

dry, inert

atmosphere.

[3]

In Solvent -80°C Up to 6 months

Stored under

nitrogen; protect

from light.

[6]

In Solvent -20°C Up to 1 month

Stored under

nitrogen; protect

from light.

[6]

It is strongly advised not to store the solution for long periods and to use it as soon as possible

after preparation.[3] Always refer to the manufacturer's specific recommendations for storage

and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-epz020411-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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